Cas no 1568253-49-5 ((2S)-1-(trifluoroacetyl)piperidine-2-carboxylic acid)

• Product Name: (2S)-1-(trifluoroacetyl)piperidine-2-carboxylic acid
• CAS No: 1568253-49-5
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• MDL: MFCD21733099
• CID: 5616682
• PubChem ID: 45277012
• Update Time: 2023-11-24

(2S)-1-(trifluoroacetyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS015608798
• SVXWNJBAQWRECG-YFKPBYRVSA-N
• EN300-3153441
• (2S)-1-(trifluoroacetyl)piperidine-2-carboxylic acid
• 1568253-49-5
• (2S)-1-(Trifluoroacetyl)-piperidine-2alpha-carboxylic acid
• SCHEMBL3709707

• MDL： MFCD21733099
• Inchi： 1S/C8H10F3NO3/c9-8(10,11)7(15)12-4-2-1-3-5(12)6(13)14/h5H,1-4H2,(H,13,14)/t5-/m0/s1
• InChI Key： SVXWNJBAQWRECG-YFKPBYRVSA-N
• SMILES： FC(C(N1CCCC[C@H]1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives